Cas no 2679838-52-7 (rac-(1R,2R,4R,5R)-5-(2,2,2-trifluoroacetamido)bicyclo[2.2.1]heptane-2-carboxylic acid)

• Product Name: rac-(1R,2R,4R,5R)-5-(2,2,2-trifluoroacetamido)bicyclo[2.2.1]heptane-2-carboxylic acid
• CAS No: 2679838-52-7
• MF: C₁₀H₁₂F₃NO₃
• MW: 251.202393531799
• CID: 6293070
• PubChem ID: 165918848
• Update Time: 2025-05-25

rac-(1R,2R,4R,5R)-5-(2,2,2-trifluoroacetamido)bicyclo[2.2.1]heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R,4R,5R)-5-(2,2,2-trifluoroacetamido)bicyclo[2.2.1]heptane-2-carboxylic acid
• 2679838-52-7
• EN300-28278752

• Inchi： 1S/C10H12F3NO3/c11-10(12,13)9(17)14-7-3-4-1-5(7)2-6(4)8(15)16/h4-7H,1-3H2,(H,14,17)(H,15,16)/t4-,5-,6-,7-/m1/s1
• InChI Key： QXXVEAUMSKCUMH-DBRKOABJSA-N
• SMILES： FC(C(N[C@@H]1C[C@@H]2[C@H](C(=O)O)C[C@H]1C2)=O)(F)F

Computed Properties

• Exact Mass: 251.07692773g/mol
• Monoisotopic Mass: 251.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.4Ų

Additional information on rac-(1R,2R,4R,5R)-5-(2,2,2-trifluoroacetamido)bicyclo[2.2.1]heptane-2-carboxylic acid

Research Brief on rac-(1R,2R,4R,5R)-5-(2,2,2-trifluoroacetamido)bicyclo[2.2.1]heptane-2-carboxylic acid (CAS: 2679838-52-7)

In recent years, the compound rac-(1R,2R,4R,5R)-5-(2,2,2-trifluoroacetamido)bicyclo[2.2.1]heptane-2-carboxylic acid (CAS: 2679838-52-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This bicyclic derivative, characterized by its unique stereochemistry and trifluoroacetamido functional group, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and receptor modulators.

The synthesis and characterization of this compound have been explored in several recent studies. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthetic route that improves yield and purity, addressing previous challenges in the preparation of this stereochemically complex molecule. The study highlighted the importance of protecting group strategies and chiral resolution techniques to achieve the desired enantiomeric purity.

Pharmacological evaluations have revealed that rac-(1R,2R,4R,5R)-5-(2,2,2-trifluoroacetamido)bicyclo[2.2.1]heptane-2-carboxylic acid exhibits notable activity as a potential inhibitor of metalloproteinases. In vitro assays demonstrated competitive inhibition with IC50 values in the low micromolar range, suggesting its utility in conditions where matrix metalloproteinase (MMP) activity is dysregulated, such as in cancer metastasis and inflammatory diseases.

Structural studies using X-ray crystallography have provided insights into the binding mode of this compound. The bicyclo[2.2.1]heptane scaffold appears to confer rigidity, allowing optimal positioning of the trifluoroacetamido group for interactions with key residues in the active site of target enzymes. These findings have spurred further structure-activity relationship (SAR) studies to optimize potency and selectivity.

Recent preclinical investigations have explored the pharmacokinetic properties of this compound. A 2024 study reported improved metabolic stability compared to earlier analogs, attributed to the introduction of the trifluoroacetamido moiety. However, challenges remain in oral bioavailability, prompting ongoing research into prodrug strategies and formulation approaches.

The potential therapeutic applications of rac-(1R,2R,4R,5R)-5-(2,2,2-trifluoroacetamido)bicyclo[2.2.1]heptane-2-carboxylic acid extend beyond enzyme inhibition. Emerging evidence suggests modulatory effects on cellular signaling pathways, particularly those involving inflammatory mediators. This multifunctional profile makes it an attractive candidate for polypharmacological approaches in complex diseases.

Several pharmaceutical companies have included derivatives of this compound in their pipelines, with particular interest in its application for fibrotic disorders and certain oncology indications. Patent activity surrounding this chemical scaffold has increased significantly in the past two years, reflecting growing commercial interest.

Future research directions are likely to focus on further optimization of the core structure, exploration of additional biological targets, and advancement of promising derivatives through preclinical development. The unique combination of structural features in rac-(1R,2R,4R,5R)-5-(2,2,2-trifluoroacetamido)bicyclo[2.2.1]heptane-2-carboxylic acid continues to make it a valuable platform for medicinal chemistry innovation.